Cas no 27023-02-5 (Benzoic acid,3-amino-2,5-dimethyl-, methyl ester)
27023-02-5 structure
Product Name:Benzoic acid,3-amino-2,5-dimethyl-, methyl ester
CAS No:27023-02-5
MF:C10H13NO2
MW:179.215722799301
CID:277474
PubChem ID:266486
Update Time:2025-04-19
Benzoic acid,3-amino-2,5-dimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-amino-2,5-dimethyl-, methyl ester
- methyl 3-amino-2,5-dimethylbenzoate
- AC1L6G6C
- AC1Q5Z4P
- AG-J-04491
- AR-1J5104
- CTK4F8942
- Methyl-2.5-dimethyl-3-aminobenzoat
- NSC104535
- SureCN6824936
- SCHEMBL6824936
- EN300-8126707
- NSC-104535
- 27023-02-5
- DTXSID80295715
-
- Inchi: 1S/C10H13NO2/c1-6-4-8(10(12)13-3)7(2)9(11)5-6/h4-5H,11H2,1-3H3
- InChI Key: ZGWJTVNFUJQBHX-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C)C=C(C=1C)N)=O
Computed Properties
- Exact Mass: 179.09469
- Monoisotopic Mass: 179.094629
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3
- XLogP3: 1.8
Experimental Properties
- Density: 1.105
- Boiling Point: 304.9°Cat760mmHg
- Flash Point: 159.5°C
- Refractive Index: 1.553
- PSA: 52.32
Benzoic acid,3-amino-2,5-dimethyl-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8126707-1.0g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 1.0g |
$871.0 | 2024-05-21 | |
| Enamine | EN300-8126707-0.05g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 0.05g |
$732.0 | 2024-05-21 | |
| Enamine | EN300-8126707-0.1g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 0.1g |
$767.0 | 2024-05-21 | |
| Enamine | EN300-8126707-0.25g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 0.25g |
$801.0 | 2024-05-21 | |
| Enamine | EN300-8126707-0.5g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 0.5g |
$836.0 | 2024-05-21 | |
| Enamine | EN300-8126707-2.5g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 2.5g |
$1707.0 | 2024-05-21 | |
| Enamine | EN300-8126707-5.0g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 5.0g |
$2525.0 | 2024-05-21 | |
| Enamine | EN300-8126707-10.0g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 10.0g |
$3746.0 | 2024-05-21 |
Benzoic acid,3-amino-2,5-dimethyl-, methyl ester Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
27023-02-5 (Benzoic acid,3-amino-2,5-dimethyl-, methyl ester) Related Products
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